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Compound of Interest

3-(N-Acetyl-N-
Compound Name:
ethylamino)pyrrolidine

Cat. No.: B057440

Despite a comprehensive search, no specific in vivo studies utilizing 3-(N-Acetyl-N-
ethylamino)pyrrolidine were identified in the public domain.

This particular chemical, also known as N-ethyl-N-pyrrolidin-3-ylacetamide, is commercially
available for research purposes.[1][2][3] It is primarily described as a versatile intermediate and
building block in the synthesis of more complex molecules, particularly for pharmaceutical and
neuroscience research.[4] However, published literature detailing its direct application and
effects in living organisms (in vivo) is not available.

While the pyrrolidine ring itself is a common scaffold in many biologically active compounds
and approved drugs, specific data for this substituted derivative is lacking.[5][6][7] The available
information focuses on its potential applications rather than demonstrated biological effects
from preclinical or clinical studies.[4][8]

Potential Research Applications (Based on Chemical Supplier Information):

o Pharmaceutical Development: It is suggested as an intermediate in the synthesis of
analgesics and anti-inflammatory drugs.[4]

o Neuroscience Research: The compound is proposed for use in studies related to
neurotransmitter systems.[4]
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e Drug Delivery Systems: It may be incorporated into formulations to enhance the
bioavailability of other therapeutic agents.[4]

Given the absence of specific in vivo data, it is not possible to provide detailed application
notes, experimental protocols, or quantitative data tables as requested. The creation of
signaling pathway diagrams or experimental workflow visualizations would be purely
speculative without foundational research.

Researchers interested in the in vivo properties of 3-(N-Acetyl-N-ethylamino)pyrrolidine
would need to conduct foundational studies to determine its pharmacokinetic,
pharmacodynamic, and toxicological profiles. Such research would be novel and contribute
new knowledge to the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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